Cas no 1361586-49-3 (3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361586-49-3
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968552
• Update Time: 2025-05-20

3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-7-2-1-6(11(14)12(7)15)9-4-3-8(16)10(5-18)17-9/h1-4,18H,5,16H2
• InChI Key： OYVHGRNRLLZEDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(CO)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.4
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol

3-Amino-6-(2,3,4-Trichlorophenyl)Pyridine-2-Methanol: A Comprehensive Overview

3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol, also known by its CAS number 1361586-49-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring with an amino group and a trichlorophenyl substituent. The presence of these functional groups makes it a versatile compound with potential applications in drug design and materials science.

The synthesis of 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this molecule with high enantiomeric purity. This is particularly important for applications in pharmaceuticals, where stereochemistry plays a critical role in determining biological activity.

In terms of biological activity, 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol has shown promising results in preliminary studies. It exhibits selective inhibition against certain enzymes, making it a potential candidate for the development of novel therapeutic agents. For instance, recent research has highlighted its ability to modulate the activity of kinases involved in cellular signaling pathways. This property could be exploited in the treatment of diseases such as cancer and inflammatory disorders.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to investigate its electronic properties and interactions with biomolecules. These studies have provided valuable insights into the molecular basis of its bioactivity and have guided further optimization efforts.

From an environmental perspective, the stability and degradation pathways of 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol are topics of growing interest. Understanding its behavior under various environmental conditions is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its photodegradation and microbial transformation processes, providing valuable data for risk assessment and regulatory purposes.

In conclusion, 3-Amino-6-(2,3,4-trichlorophenyl)pyridine-2-methanol represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.